Cas no 1292310-49-6 (TBK1/IKKε-IN-2)
TBK1/IKKε-IN-2 Chemical and Physical Properties
Names and Identifiers
-
- IKK epsilon-?IN-?1
- Ikk epsilon-in-1
- IKKε-IN-1
- IKK
- A-IN-1
- IKKepsilon-IN-1
- TBK1/IKKepsilon-IN-2
- 5-(2-((4-Morpholinophenyl)amino)pyrimidin-4-yl)-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
- 5-(2-{[4-(morpholin-4-yl)phenyl]amino}pyrimidin-4-yl)-2-(oxan-4-yloxy)benzonitrile
- AOB6849
- BWABTWGSXHTHCG-UHFFFAOYSA-N
- BCP10993
- IKK(epsilon)-IN-1 (IKKE-IN-1)
- B4825
- 5-[2-[(4-morpholinophenyl)amino]py
- TBK1/IKKε-IN-2
- IKK(epsilon)-IN-1, IKKE-IN-1
- AKOS027255907
- MDK10496
- 5-[2-(4-morpholinoanilino)pyrimidin-4-yl]-2-tetrahydropyran-4-yloxy-benzonitrile
- CS-3449
- A-IN-2
- TBK1/IKK??IN-2
- EX-A657
- 1292310-49-6
- HY-12453
- Z1219048851
- 5-[2-[(4-morpholinophenyl)amino]pyrimidin-4-yl]-2-tetrahydropyran-4-yloxy-benzonitrile
- J-690120
- S0425
- N-[(4,6-Dimethyl-2-oxo-1,2-dihydro-3-pyridinyl)methyl]-1-isopropyl-3-methyl-6-[6-(4-methyl-1-piperazinyl)-3-pyridinyl]-1H-indole-4-c arboxamide
- TBK1/IKKe-IN-2
- SCHEMBL1667556
- IKKe-IN-1
- DA-33563
- 5-[2-(4-morpholin-4-ylanilino)pyrimidin-4-yl]-2-(oxan-4-yloxy)benzonitrile
- TBK1/IKK
- AS-56791
- NCGC00390629-01
- MFCD28167836
-
- MDL: MFCD28167836
- Inchi: 1S/C26H27N5O3/c27-18-20-17-19(1-6-25(20)34-23-8-13-32-14-9-23)24-7-10-28-26(30-24)29-21-2-4-22(5-3-21)31-11-15-33-16-12-31/h1-7,10,17,23H,8-9,11-16H2,(H,28,29,30)
- InChI Key: BWABTWGSXHTHCG-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C([H])=C([H])C(C2C([H])=C([H])N=C(N=2)N([H])C2C([H])=C([H])C(=C([H])C=2[H])N2C([H])([H])C([H])([H])OC([H])([H])C2([H])[H])=C([H])C=1C#N
Computed Properties
- Exact Mass: 457.21138974g/mol
- Monoisotopic Mass: 457.21138974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 667
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.5
- XLogP3: 3.6
Experimental Properties
- Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.9E-3 g/L) (25 ºC),
TBK1/IKKε-IN-2 Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
TBK1/IKKε-IN-2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC7802-100 mg |
IKK(epsilon)-IN-1 (IKKE-IN-1) |
1292310-49-6 | >98% | 100mg |
$400.0 | 2022-02-28 | |
| DC Chemicals | DC7802-250 mg |
IKK(epsilon)-IN-1 (IKKE-IN-1) |
1292310-49-6 | >98% | 250mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC7802-1 g |
IKK(epsilon)-IN-1 (IKKE-IN-1) |
1292310-49-6 | >98% | 1g |
$1400.0 | 2022-02-28 | |
| MedChemExpress | HY-12453-10mM*1mLinDMSO |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.70% | 10mM*1mLinDMSO |
¥3523 | 2022-05-18 | |
| MedChemExpress | HY-12453-2mg |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.09% | 2mg |
¥2000 | 2023-08-31 | |
| MedChemExpress | HY-12453-5mg |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.09% | 5mg |
¥2500 | 2024-04-20 | |
| MedChemExpress | HY-12453-10mg |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.09% | 10mg |
¥3900 | 2024-04-20 | |
| MedChemExpress | HY-12453-50mg |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.09% | 50mg |
¥8400 | 2024-04-20 | |
| MedChemExpress | HY-12453-100mg |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.70% | 100mg |
¥21000 | 2021-07-08 | |
| S e l l e c k ZHONG GUO | S0425-5mg |
TBK1/IKKε-IN-2 |
1292310-49-6 | 98.65% | 5mg |
¥ 3565.83 | 2023-11-02 |
TBK1/IKKε-IN-2 Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on TBK1/IKKε-IN-2
Comprehensive Overview of TBK1/IKKε-IN-2 (CAS No. 1292310-49-6): Mechanism, Applications, and Research Insights
TBK1/IKKε-IN-2 (CAS No. 1292310-49-6) is a potent and selective small-molecule inhibitor targeting the TANK-binding kinase 1 (TBK1) and inhibitor of nuclear factor kappa-B kinase epsilon (IKKε). These kinases play pivotal roles in innate immunity, inflammation, and cellular stress responses. As researchers increasingly explore the therapeutic potential of kinase inhibitors, TBK1/IKKε-IN-2 has emerged as a key tool compound for studying immune regulation and oncology pathways.
The growing interest in TBK1/IKKε-IN-2 aligns with broader trends in drug discovery, where modulating immune-related kinases is a hotspot for treating autoimmune diseases, viral infections, and cancer. Searches for terms like "TBK1 inhibitor mechanism," "IKKε signaling pathway," and "CAS 1292310-49-6 supplier" reflect its relevance in both academic and pharmaceutical research. This compound’s ability to disrupt interferon regulatory factor (IRF) activation and NF-κB signaling makes it invaluable for probing disease mechanisms.
Structurally, TBK1/IKKε-IN-2 features a optimized pharmacophore that ensures high selectivity over other kinases, reducing off-target effects—a critical factor highlighted in recent publications. Its IC50 values for TBK1 and IKKε are in the low nanomolar range, underscoring its potency. Researchers frequently inquire about "TBK1/IKKε-IN-2 solubility" or "stability under assay conditions," which are addressed by its DMSO solubility and robust performance in cell-based assays.
In cancer research, TBK1/IKKε-IN-2 is studied for its role in tumor microenvironment modulation, particularly in triple-negative breast cancer (TNBC) and pancreatic ductal adenocarcinoma (PDAC). The compound’s impact on PD-L1 expression and immune evasion mechanisms has sparked discussions about combining it with checkpoint inhibitors—a trending topic in immunotherapy forums.
From a technical standpoint, TBK1/IKKε-IN-2 is typically supplied as a lyophilized powder with ≥98% purity, stored at -20°C to ensure longevity. Common queries like "how to reconstitute TBK1/IKKε-IN-2" or "in vivo pharmacokinetics" are answered by its compatibility with saline buffers and documented half-life in preclinical models.
Beyond oncology, this inhibitor is leveraged in virology studies, especially for viruses exploiting TBK1-dependent interferon responses, such as SARS-CoV-2 and herpesviruses. The COVID-19 pandemic intensified scrutiny of host-directed therapies, placing TBK1/IKKε-IN-2 in the spotlight for its potential to mitigate cytokine storms.
In summary, TBK1/IKKε-IN-2 (CAS No. 1292310-49-6) represents a versatile research reagent with cross-disciplinary applications. Its well-characterized profile, combined with rising interest in kinase-targeted therapies, ensures its continued prominence in scientific literature and drug development pipelines.
1292310-49-6 (TBK1/IKKε-IN-2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)